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For Researchers, Scientists, and Drug Development Professionals

Introduction

Tetrabromosilane (SiBr4), also known as silicon tetrabromide, is a versatile inorganic
compound that serves as a crucial precursor in the synthesis of a wide array of silicon-
containing materials.[1][2] This colorless, fuming liquid possesses a tetrahedral structure and is
characterized by its high reactivity, particularly its sensitivity to moisture.[1][3] Its chemical
behavior is largely dictated by the polar Si-Br bonds, making the silicon atom highly susceptible
to nucleophilic attack. This guide provides a comprehensive overview of the core chemical
reactions of tetrabromosilane, offering detailed experimental protocols, quantitative data, and
visual diagrams to aid researchers in its application.

Physicochemical Properties of Tetrabromosilane

A thorough understanding of the physical and chemical properties of tetrabromosilane is
paramount for its safe handling and effective use in chemical synthesis.
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Property Value Reference(s)
Molecular Formula SiBra [1]

Molar Mass 347.70 g/mol [1]
Appearance Colorless liquid [11[3]

Density 2.8 g/mL at 25 °C [3114]

Melting Point 5°C [31[4]

Boiling Point 153 °C [3114]
Solubility Reacts with water and protic e

solvents
Refractive Index (n_D) 1.5627 [4]

Core Chemical Reactions

Tetrabromosilane undergoes a variety of chemical transformations, making it a valuable
building block in materials science and organic synthesis. The key reactions are detailed below.

Synthesis of Tetrabromosilane

Tetrabromosilane can be synthesized through the direct reaction of elemental silicon with
bromine or hydrogen bromide at elevated temperatures.

Reaction Pathway:
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Direct Bromination Reaction with HBr
Silicon (Si) Bromine (Br2) [Hydrogen Bromide (HBr)] Silicon (Si)
Br2 4 HBr, 600 °C

Y Y
( Tetrabromosilane (SiBra) j ( Tetrabromosilane (SiBra) )

Hydrogen (Hz)
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Diagram 1: Synthesis pathways for Tetrabromosilane.

Experimental Protocol: Synthesis from Silicon and Bromine[2]
e A mixture of silicon powder and a copper catalyst is placed in a quartz tube reactor.
e The reactor is heated to the desired reaction temperature (typically around 300-400 °C).

o Astream of dry bromine vapor, carried by an inert gas (e.g., nitrogen or argon), is passed
over the silicon-copper mixture.

e The volatile tetrabromosilane product is carried out of the reactor by the gas stream.
e The product is collected by condensation in a cold trap.

 Purification is achieved through fractional distillation.
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Hydrolysis

Tetrabromosilane reacts vigorously with water in a hydrolysis reaction to produce silicon
dioxide (silica) and hydrobromic acid.[1][6] This reaction is responsible for the fuming of SiBra in

moist air.[1]

Reaction Pathway:

( Tetrabromosilane (SiBra) ) (Water (2 H20) )

+ 2 H20

y

( Silicon Dioxide (SiOz2) )

(Hydrobromic Acid (4 HBr))

Click to download full resolution via product page

Diagram 2: Hydrolysis of Tetrabromosilane.

Experimental Protocol: Controlled Hydrolysis

Caution: This reaction is highly exothermic and releases corrosive HBr gas. It must be
performed in a well-ventilated fume hood with appropriate personal protective equipment.

o Tetrabromosilane is dissolved in an anhydrous, inert solvent (e.g., diethyl ether or hexane)
in a flask equipped with a dropping funnel and a gas outlet connected to a scrubber.

e The flask is cooled in an ice bath.
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» A stoichiometric amount of water, diluted in the same solvent, is added dropwise from the
dropping funnel with vigorous stirring.

 After the addition is complete, the mixture is allowed to warm to room temperature and
stirred for an additional hour.

» The precipitated silicon dioxide is collected by filtration, washed with the solvent, and dried.

e The filtrate contains the hydrobromic acid.

Reaction with Alcohols (Alcoholysis)

Tetrabromosilane reacts with alcohols to form tetraalkoxysilanes and hydrobromic acid. This
reaction is a common method for the synthesis of orthosilicates.[2]

Reaction Pathway:
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( Tetrabromosilane (SiBra) ) (Alcohol (4 ROH))

+ 4 ROH

( Tetraalkoxysilane (Si(OR)a) )

(Hydrobromic Acid (4 HBr))

( Tetrabromosilane (SiBra) ) (Grignard Reagent (4 RMgX))

+ 4 RMgX

y
( Tetraorganosilane (SiR4) )

(Magnesium Halide (4 MgXBr))
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( Tetrabromosilane (SiBra) ) ( Lithium Aluminum Hydride (LiAIH4) )

+ LiAIH4

( Silane (SiHa4) )

(Lithium Bromide (LiBr)) ( Aluminum Bromide (AIBr3) )
( Tetrabromosilane (SiBra) ) ( Ammonia (NHs) )

+ NHs, |Heat

y y

( Silicon Nitride (SizNa) film )

(Hydrogen Bromide (HBr)) ( Hydrogen (H2) )
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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